Dihydroxy(dioxo)chromium;iron

• Molecular Formula: CrFeH2O4
• Molecular Weight: 173.85 g/mol
• IUPAC Name: dihydroxy(dioxo)chromium;iron
• InChI: InChI=1S/Cr.Fe.2H2O.2O/h;;2*1H2;;/q+2;;;;;/p-2
• InChI Key: XLVHDENXVPXSKC-UHFFFAOYSA-L
• Canonical SMILES: O[Cr](=O)(=O)O.[Fe]

Description

Dihydroxy(dioxo)chromium, also known as chromium trioxide (CrO₃), is a chromium(VI) compound with the chemical formula CrO₃. It is a dark red crystalline solid highly soluble in water (1660 g/L at 20°C) and melts at 196°C . CrO₃ is a potent oxidizing agent used in electroplating, organic synthesis, and as a precursor for chromate coatings. Its aliases include chromic acid and chromic anhydride, reflecting its acidic and dehydrating properties. Chromium(VI) compounds like CrO₃ are notably toxic and carcinogenic, requiring strict handling protocols .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of dihydroxy(dioxo)chromium;iron involves the reaction of chromium trioxide with water, leading to the formation of chromic acid and its oligomers . The reaction conditions typically involve controlled temperatures and the presence of specific reagents to ensure the desired product is obtained.

Industrial Production Methods: In industrial settings, the production of chromium compounds often involves the reduction of sodium dichromate with carbon or other reducing agents . The process is carefully monitored to maintain the purity and quality of the final product.

Chemical Reactions Analysis

Types of Reactions: Dihydroxy(dioxo)chromium;iron undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the oxidation states of chromium and iron, as well as the specific reagents and conditions used .

Common Reagents and Conditions: Common reagents used in these reactions include hydrogen peroxide, sulfuric acid, and various organic compounds. The reaction conditions, such as temperature and pH, play a crucial role in determining the outcome of the reactions .

Major Products Formed: The major products formed from these reactions include various chromium and iron oxides, as well as complex organic compounds. These products have significant industrial and scientific applications .

Scientific Research Applications

Dihydroxy(dioxo)chromium;iron has a wide range of applications in scientific research. In chemistry, it is used as a catalyst in various reactions, including oxidation and reduction processes . In biology, it plays a role in studying the effects of chromium and iron on biological systems, including their interactions with DNA and proteins . In medicine, it is investigated for its potential therapeutic applications, particularly in the treatment of certain cancers and other diseases . In industry, it is used in the production of pigments, dyes, and other materials .

Mechanism of Action

The mechanism of action of dihydroxy(dioxo)chromium;iron involves its interaction with various molecular targets and pathways. In biological systems, it can induce DNA damage through the formation of reactive oxygen species and other intermediates . These interactions can lead to mutations and other cellular changes, which are of significant interest in cancer research and other fields .

Comparison with Similar Compounds

Chromium(VI) vs. Chromium(III) Compounds

Chromium trioxide (CrO₃) is distinct from chromium(III) oxides like Cr₂O₃, which exhibits a +3 oxidation state. Cr₂O₃ is a green solid used as a pigment and refractory material. Unlike CrO₃, Cr₂O₃ is amphoteric, reacting with acids and bases, and is far less soluble in water. The higher oxidation state of Cr(VI) in CrO₃ confers stronger oxidative capacity but greater environmental and health risks .

Iron-Based Oxides and Hydroxides

Iron forms several oxides, including Fe₂O₃ (iron(III) oxide) and Fe₃O₄ (magnetite). Fe₂O₃, a red-brown solid, is stable and non-toxic, widely used in pigments and metallurgy. Unlike CrO₃, Fe₂O₃ is insoluble in water and acts as a mild oxidizing agent. Iron(III) oxide-hydroxide (FeO(OH)), another common iron compound, exhibits variable hydration states and is used in water treatment and catalysis. Iron compounds generally have lower redox activity compared to CrO₃ .

Other Metal Dioxides

• Vanadium(V) oxide (V₂O₅) : A yellow-orange solid (+5 oxidation state) with moderate solubility (8.3 g/L at 20°C). It is used as a catalyst in sulfuric acid production and ceramics. V₂O₅ is less oxidizing than CrO₃ but shares applications in industrial catalysis.
• Manganese(IV) oxide (MnO₂): A black-brown solid (+4 oxidation state) with low solubility. MnO₂ is a common depolarizer in batteries and a mild oxidizer in organic reactions.

Research Findings and Functional Comparisons

Redox Behavior

CrO₃ is a strong oxidizer, readily accepting electrons in acidic or neutral conditions. In contrast, iron oxides like Fe₂O₃ are less reactive but participate in redox cycles under specific pH conditions. For example, xanthone derivatives reduce Fe³⁺ to Fe²⁺ at pH 4.5–5.5, but similar activity is absent for CrO₃, which instead acts as an electron acceptor .

Solubility and Stability

CrO₃’s high solubility (1660 g/L) contrasts sharply with Fe₂O₃’s insolubility. This property makes CrO₃ suitable for aqueous electroplating baths, while Fe₂O₃ is used in solid-state applications like pigments.

Data Tables

Table 1: Comparative Properties of Metal Oxides

Compound	Formula	Oxidation State	Melting Point (°C)	Water Solubility (g/L)	Key Applications
Chromium trioxide	CrO₃	+6	196	1660	Electroplating, Oxidation
Iron(III) oxide	Fe₂O₃	+3	1538	Insoluble	Pigments, Metallurgy
Vanadium(V) oxide	V₂O₅	+5	690	8.3	Catalysis, Ceramics

Table 2: Redox Activity in Aqueous Media

Compound	Redox Behavior	pH Sensitivity	Reference
CrO₃	Strong oxidizer (electron acceptor)	Broad range
Fe₂O₃	Mild oxidizer; reducible at pH <6	pH-dependent
Xanthones*	Reduce Fe³⁺ at pH 4.5–5.5; no effect on CrO₃	pH-specific

*Organic compounds tested in for comparative redox interactions.